Cas no 2105774-80-7 (N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide)

• Product Name: N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide
• CAS No: 2105774-80-7
• MF: C₁₁H₈FN₃O
• MW: 217.199125289917
• CID: 5936918
• PubChem ID: 154735482
• Update Time: 2025-10-28

N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z981015604
• 2105774-80-7
• N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide
• EN300-6728524

• Inchi： 1S/C11H8FN3O/c12-8-2-1-3-9-7(8)6-10(15-9)11(16)14-5-4-13/h1-3,6,15H,5H2,(H,14,16)
• InChI Key： NQKRTWDZZJHDBH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=C(C(NCC#N)=O)N2

Computed Properties

• Exact Mass: 217.06514005g/mol
• Monoisotopic Mass: 217.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų

Additional information on N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide

N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide: A Promising Compound in Medicinal Chemistry

N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide (CAS No. 2105774-80-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide consists of an indole core with a 4-fluoro substitution and a cyano-methyl amide group. The presence of the fluoro substituent and the cyano-methyl moiety imparts specific physicochemical properties that contribute to its biological activity. The fluoro substitution can enhance the lipophilicity and metabolic stability of the molecule, while the cyano-methyl group can influence its reactivity and binding affinity to target proteins.

Recent studies have highlighted the potential of N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated. By reducing neuroinflammation, N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide may help protect neurons from damage and promote their repair.

In addition to its neuroprotective effects, N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its interaction with specific molecular targets that are often dysregulated in cancer cells. For example, it has been found to inhibit the activity of certain kinases that are crucial for cell proliferation and survival.

The pharmacokinetic properties of N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development. Moreover, its low toxicity and high therapeutic index suggest that it could be safely administered to patients.

To further explore the therapeutic potential of N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide, ongoing clinical trials are being conducted to evaluate its efficacy and safety in various disease models. These trials aim to provide more comprehensive data on its pharmacological effects and identify any potential side effects or interactions with other medications.

In conclusion, N-(cyanomethyl)-4-fluoro-1H-indole-2-carboxamide (CAS No. 2105774-80-7) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic utility will emerge, potentially leading to new treatments for various diseases.